Cas no 6192-01-4 (3-Ethoxyacrylic acid)

• Product Name: 3-Ethoxyacrylic acid
• CAS No: 6192-01-4
• MF: C₅H₈O₃
• MW: 116.115221977234
• MDL: MFCD01566841
• CID: 46485
• PubChem ID: 5709609
• Update Time: 2025-05-21

3-Ethoxyacrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxyacrylic acid
• 3-Ethyoxyacrylic acid
• (E)-3-Ethoxyacrylic acid
• 3-ethoxyprop-2-enoic acid
• 3-Ethoxy-2-propenoic acid
• (2E)-3-ethoxyprop-2-enoic acid
• (2E)-3-Ethoxyacrylic acid
• 3-Ethoxyacrylicacid
• NSC364201
• PubChem20958
• (E)-3-ethoxy-acrylic acid
• (E)-3-ethoxyprop-2-enoic acid
• 3-ethoxyacrylic acid, AldrichCPR
• EBD25380
• BCP05609
• SBB053579
• 2-Propenoic acid,3-ethoxy-,(2E)-
• LS40208
• AMY9262
• AS-11132
• EN300-125926
• AKOS006228816
• J-512412
• EN300-307457
• MFCD01566841
• AS-57294
• 4-METHYL-2-PHENYLACETOPHENONE
• 14674-80-7
• CS-W019195
• CS-0166780
• NSC-364201
• 6192-01-4
• 2-Propenoic acid, 3-ethoxy-, (2E)-

• MDL： MFCD01566841
• Inchi： 1S/C5H8O3/c1-2-8-4-3-5(6)7/h3-4H,2H2,1H3,(H,6,7)/b4-3+
• InChI Key： SYMAGJYJMLUEQE-ONEGZZNKSA-N
• SMILES： O(/C=C/C(=O)O)CC

Computed Properties

• Exact Mass: 116.04700
• Monoisotopic Mass: 116.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 95.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 0.4

Experimental Properties

• Density: 1.1
• Melting Point: 109-112°C
• Boiling Point: 109°C at 760 mmHg
• Refractive Index: 1.45
• PSA: 46.53000
• LogP: 0.62120

3-Ethoxyacrylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives

Additional information on 3-Ethoxyacrylic acid

Recent Advances in the Application of 3-Ethoxyacrylic Acid (CAS: 6192-01-4) in Chemical Biology and Pharmaceutical Research

3-Ethoxyacrylic acid (CAS: 6192-01-4) is a versatile chemical intermediate with significant applications in pharmaceutical synthesis and chemical biology. Recent studies have highlighted its role as a key building block in the development of novel bioactive compounds, particularly in the synthesis of heterocyclic molecules and enzyme inhibitors. This research briefing consolidates the latest findings on the synthesis, reactivity, and biological applications of 3-ethoxyacrylic acid, with a focus on its potential in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-ethoxyacrylic acid as a precursor for the synthesis of α,β-unsaturated carbonyl compounds, which are crucial intermediates in the production of antiviral and anticancer agents. The research team utilized a novel palladium-catalyzed coupling reaction to generate derivatives with enhanced bioactivity against hepatitis C virus (HCV) protease. The study reported a 40% improvement in yield compared to traditional synthetic routes, underscoring the compound's potential for scalable pharmaceutical applications.

In the field of chemical biology, researchers at MIT have recently explored the use of 3-ethoxyacrylic acid in the development of activity-based protein profiling (ABPP) probes. Their 2024 publication in Nature Chemical Biology describes how ethoxyacrylic acid-derived probes can selectively label cysteine residues in metabolic enzymes, providing new tools for target identification in complex biological systems. This advancement has particular relevance for the study of cancer metabolism and the development of targeted therapies.

From a pharmacological perspective, several 2024 preclinical studies have investigated 3-ethoxyacrylic acid derivatives as potential anti-inflammatory agents. A collaborative effort between academic and industry researchers demonstrated that specific ester derivatives of 3-ethoxyacrylic acid exhibit potent inhibition of cyclooxygenase-2 (COX-2) with reduced gastrointestinal toxicity compared to traditional NSAIDs. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest promising avenues for the development of safer anti-inflammatory drugs.

The compound's chemical properties have also been the subject of recent computational chemistry investigations. A 2023 quantum mechanical study published in Physical Chemistry Chemical Physics provided detailed insights into the conformational flexibility and electronic structure of 3-ethoxyacrylic acid, explaining its reactivity patterns in various synthetic contexts. These theoretical findings complement experimental work and may guide future rational drug design efforts utilizing this scaffold.

Looking forward, the pharmaceutical industry appears poised to expand applications of 3-ethoxyacrylic acid in continuous flow chemistry systems. Recent patent applications (2023-2024) from major pharmaceutical companies describe improved methods for the large-scale production and derivatization of 3-ethoxyacrylic acid under continuous flow conditions, potentially addressing current challenges in process safety and efficiency. These technological advancements may significantly impact the commercial availability and cost-effectiveness of this important chemical building block.